4-(Allylamino)benzaldehyde

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 4-(prop-2-enylamino)benzaldehyde
• InChI: InChI=1S/C10H11NO/c1-2-7-11-10-5-3-9(8-12)4-6-10/h2-6,8,11H,1,7H2
• InChI Key: FABJEXDZMQLPNK-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=CC=C(C=C1)C=O

Description

4-(Allylamino)benzaldehyde is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Di-isobutylaluminum hydride (54 ml., 25% solution in toluene) is added with stirring to a solution of 12.1 g. of 4-(allylamino)benzonitrile under a nitrogen atmosphere. After addition is completed, the solution is stirred for one hour. A solution of methanol in toluene (50 ml., 1:1) is added over 30 minutes and the mixture is poured into 500 ml. vigorously stirred ice-cold 50% aqueous sulfuric acid. The mixture is filtered and the organic layer separated. The aqueous solution is extracted twice with toluene (100 ml.) and the combined organic layers are washed with aqueous sodium bicarbonate, dried over magnesium sulfate, decolorized with charcoal, filtered and evaporated in vacuo to give a light yellow crystalline solid. The product is recrystallized from dichloromethane/hexane giving colorless needles.